Cas no 31603-95-9 (1-(1,1-dimethylethoxy)-4-(1,1-dimethylethyl)benzene)
31603-95-9 structure
Product Name:1-(1,1-dimethylethoxy)-4-(1,1-dimethylethyl)benzene
CAS No:31603-95-9
MF:C14H22O
MW:206.323884487152
CID:916572
PubChem ID:5088005
Update Time:2025-04-19
1-(1,1-dimethylethoxy)-4-(1,1-dimethylethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1-(1,1-dimethylethoxy)-4-(1,1-dimethylethyl)benzene
- 4-tert-butyl-1-tert-butyloxy-benzene
- 1-tert-Butoxy-4-tert-butylbenzene
- benzene, 1-(1,1-dimethylethoxy)-4-(1,1-dimethylethyl)-
- tert-Butyl 4-tert-butylphenyl ether
- OQKCBQVVDYHAGJ-UHFFFAOYSA-N
- MFCD06277651
- AKOS002710144
- 4-t-butylphenyl t-butyl ether
- 31603-95-9
- 1-(tert-Butoxy)-4-(tert-butyl)benzene
- SY298928
- DB-190134
- SCHEMBL85686
-
- Inchi: 1S/C14H22O/c1-13(2,3)11-7-9-12(10-8-11)15-14(4,5)6/h7-10H,1-6H3
- InChI Key: OQKCBQVVDYHAGJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 206.16716
- Monoisotopic Mass: 206.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1-(1,1-dimethylethoxy)-4-(1,1-dimethylethyl)benzene Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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